1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-propylsulfonylpiperazine
• InChI: InChI=1S/C15H24N2O2S/c1-4-12-20(18,19)17-10-8-16(9-11-17)15-7-5-6-13(2)14(15)3/h5-7H,4,8-12H2,1-3H3
• InChI Key: SAHDTKHAJQIQBB-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCN(CC1)C2=CC=CC(=C2C)C
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol

Description

1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine (D2PM) is a chemical compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1950s and has since been studied for its potential applications in scientific research. D2PM is known to exhibit psychoactive effects, making it a subject of interest for researchers studying the central nervous system.

Mechanism of Action

The exact mechanism of action of 1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, leading to the release of these neurotransmitters in the brain. This results in the psychoactive effects observed in laboratory experiments.
Biochemical and Physiological Effects:
1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as body temperature. It also increases the levels of serotonin and dopamine in the brain, leading to the psychoactive effects observed.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine in laboratory experiments is its ability to produce psychoactive effects similar to those of other piperazine derivatives. This makes it a useful tool for researchers studying the central nervous system. However, one limitation is its potential for abuse and addiction, which must be carefully considered when using it in laboratory experiments.

Future Directions

There are a number of future directions for research on 1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine. One area of interest is its potential as a treatment for psychiatric disorders such as depression and anxiety. Another area of interest is its potential as a tool for studying the mechanisms of neurotransmitter release in the brain. Further research is needed to fully understand the potential applications of 1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine in scientific research.

Synthesis Methods

The synthesis of 1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine involves the reaction of 1-(2,3-dimethylphenyl)piperazine with propylsulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and yields 1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine as a white crystalline solid.

Scientific Research Applications

1-(2,3-Dimethylphenyl)-4-propylsulfonylpiperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit psychoactive effects similar to those of other piperazine derivatives such as benzylpiperazine (BZP) and trifluoromethylphenylpiperazine (TFMPP). These effects include increased alertness, euphoria, and stimulation of the central nervous system.